Cas no 610-41-3 (3,4-Dinitroaniline)

3,4-Dinitroaniline structure
3,4-Dinitroaniline structure
3,4-Dinitroaniline
610-41-3
C6H5N3O4
183.1216
MFCD00456811
82694
136407

3,4-Dinitroaniline Properties

Names and Identifiers

    • 3,4-Dinitroaniline
    • 3,4-Dinitroanilin
    • 3,4-dinitro-aniline
    • 3,4-dinitrobenzenamine
    • 3,4-dinitrophenylamine
    • Benzenamine,3,4-dinitro
    • 610-41-3
    • CS-0204251
    • DTXSID40209858
    • FT-0632543
    • AE-848/34529004
    • AKOS016007696
    • A22410
    • AKOS015916305
    • PS-6135
    • SCHEMBL1254184
    • 3.4-Dinitroaniline
    • IPZPZSUDOPUDPM-UHFFFAOYSA-N
    • MFCD00456811
    • Aniline, 3,4-dinitro-
    • DB-053778
    • DTXCID90132349
    • +Expand
    • MFCD00456811
    • IPZPZSUDOPUDPM-UHFFFAOYSA-N
    • InChI=1S/C6H5N3O4/c7-4-1-2-5(8(10)11)6(3-4)9(12)13/h1-3H,7H2
    • C1=CC(=C(C=C1N)[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

  • 183.02800
  • 1
  • 1
  • 2
  • 183.028006
  • 13
  • 221
  • 0
  • 0
  • 0
  • 0
  • 0
  • 1
  • nothing
  • nothing
  • 0
  • 118

Experimental Properties

  • 2.71280
  • 117.66000
  • 1.679
  • 71 °C(lit.)
  • 153-154 ºC
  • >230 °F
  • Very slightly soluble (0.4 g/l) (25 º C),
  • 1.586±0.06 g/cm3 (20 ºC 760 Torr),

3,4-Dinitroaniline Security Information

  • 2
  • 6.1
  • S28-S37-S45
  • II
  • II
  • R23/24/25
  • 6.1
  • T T Xi Xi
  • UN 1596 6.1/PG 2
  • II
  • 23/24/25-33-36/37/38
  • 6.1

3,4-Dinitroaniline Customs Data

  • 2921420090
  • China Customs Code:

    2921420090

    Overview:

    2921420090 Other aniline derivatives and their salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2921420090 aniline derivatives and their salts VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

3,4-Dinitroaniline Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P0037V4-40mg
3,4-Dinitroaniline
610-41-3 95%
40mg
$120.00 2024-04-22
A2B Chem LLC
AB49360-100mg
3,4-Dinitroaniline
610-41-3 95%
100mg
$84.00
abcr
AB174803-250 mg
3,4-Dinitroaniline, 95%; .
610-41-3 95%
250mg
€305.20 2023-05-07
Alichem
A019149510-1g
3,4-Dinitroaniline
610-41-3 95%
1g
194.04 USD
Chemenu
CM343447-100mg
3,4-Dinitroaniline
610-41-3 95%+
100mg
$86 2022-06-10
eNovation Chemicals LLC
Y0985416-5g
3,4-Dinitroaniline
610-41-3 95%
5g
$420 2022-09-04
TRC
D482110-50mg
3,4-Dinitroaniline
610-41-3
50mg
$ 58.00 2023-09-07
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1274921-100mg
3,4-Dinitroaniline
610-41-3 95+%
100mg
¥795.00
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
D923789-1g
3,4-Dinitroaniline
610-41-3 95%
1g
¥1,053.00

3,4-Dinitroaniline Related Literature

Recommended suppliers
Amadis Chemical Company Limited
(CAS:610-41-3)3,4-Dinitroaniline
A22410
99%/99%
5g/25g
1032.0/3612.0